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Compound of Interest

ethyl 4-oxo-4-(4-n-
Compound Name:
propoxyphenyl)butyrate

cat. No.: B1321725

An In-depth Technical Guide to the Molecular Weight of Ethyl 4-ox0-4-(4-n-
propoxyphenyl)butyrate

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular weight is fundamental. This technical guide provides a detailed
breakdown of the molecular weight of ethyl 4-oxo0-4-(4-n-propoxyphenyl)butyrate, a
chemical intermediate of interest in organic synthesis.

Molecular Formula

The molecular formula for ethyl 4-0x0-4-(4-n-propoxyphenyl)butyrate is C15H2004.[1][2]
This formula is the starting point for calculating the molecular weight.

Calculation of Molecular Weight

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
The standard atomic weights of carbon, hydrogen, and oxygen are provided by the
International Union of Pure and Applied Chemistry (IUPAC).

Data Presentation: Atomic Composition and Molecular
Weight
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The following table summarizes the atomic composition of ethyl 4-oxo-4-(4-n-
propoxyphenyl)butyrate and the calculation of its molecular weight.

. . Total

Atomic Weight o
Element Symbol Atom Count Contribution (

(g/mol)

g/mol )

Carbon C 12.011 15 180.165
Hydrogen H 1.008 20 20.160
Oxygen o} 15.999 4 63.996

Total 264.321

The calculated molecular weight of ethyl 4-oxo0-4-(4-n-propoxyphenyl)butyrate is 264.321
g/mol . This value is consistent with the reported molecular weight of 264.32 g/mol .[1][2]

Experimental Protocols

The determination of a compound's molecular weight is typically achieved through mass
spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of ethyl 4-oxo0-4-(4-n-propoxyphenyl)butyrate is
prepared in a suitable volatile solvent, such as acetonitrile or methanol.

¢ lonization: The sample is introduced into the mass spectrometer and ionized, most
commonly using electrospray ionization (ESI). This process generates protonated molecules,
[M+H]+, or other adducts.

e Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an
Orbitrap or a time-of-flight (TOF) analyzer. The analyzer separates the ions based on their
mass-to-charge ratio (m/z).

» Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.
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o Data Analysis: The spectrum is analyzed to identify the peak corresponding to the ionized
molecule. The high resolution of the instrument allows for a very precise determination of the
m/z value, which can be used to confirm the elemental composition and calculate the exact
molecular weight.

Visualization of Molecular Structure

The following diagram illustrates the structural components of ethyl 4-0xo0-4-(4-n-
propoxyphenyl)butyrate.
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Caption: Structural components of ethyl 4-oxo0-4-(4-n-propoxyphenyl)butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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